Cas no 2229082-88-4 (tert-butyl N-{4-2-(aminooxy)propan-2-ylphenyl}carbamate)

• Product Name: tert-butyl N-{4-2-(aminooxy)propan-2-ylphenyl}carbamate
• CAS No: 2229082-88-4
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 6183405
• PubChem ID: 165970208
• Update Time: 2025-05-26

tert-butyl N-{4-2-(aminooxy)propan-2-ylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-2-(aminooxy)propan-2-ylphenyl}carbamate
• EN300-1877381
• 2229082-88-4
• tert-butyl N-{4-[2-(aminooxy)propan-2-yl]phenyl}carbamate

• Inchi： 1S/C14H22N2O3/c1-13(2,3)18-12(17)16-11-8-6-10(7-9-11)14(4,5)19-15/h6-9H,15H2,1-5H3,(H,16,17)
• InChI Key： UYLRXCJCSGKDMZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1C=CC(=CC=1)NC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 266.16304257g/mol
• Monoisotopic Mass: 266.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{4-2-(aminooxy)propan-2-ylphenyl}carbamate

Introduction to tert-butyl N-{4-2-(aminooxy)propan-2-ylphenyl}carbamate (CAS No. 2229082-88-4)

Tert-butyl N-{4-2-(aminooxy)propan-2-ylphenyl}carbamate, identified by its Chemical Abstracts Service (CAS) number 2229082-88-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry due to their ability to act as intermediates in the synthesis of various bioactive molecules. The structural features of this compound, particularly the presence of a tert-butyl group and a 4-2-(aminooxy)propan-2-ylphenyl moiety, contribute to its unique chemical properties and potential applications in drug development.

The tert-butyl group is a well-known protective group in organic synthesis, often employed to shield reactive sites during multi-step reactions. Its stability under a variety of conditions makes it an ideal choice for functionalizing molecules without unintended side reactions. On the other hand, the 4-2-(aminooxy)propan-2-ylphenyl part of the molecule introduces a hydroxylamine linkage, which is known to participate in various chemical transformations, including nucleophilic additions and redox reactions. This dual functionality makes the compound a valuable tool for chemists exploring new synthetic pathways.

In recent years, there has been growing interest in carbamates as pharmacophores due to their ability to modulate biological targets effectively. The tert-butyl N-{4-2-(aminooxy)propan-2-ylphenyl}carbamate has been studied for its potential role in the development of novel therapeutic agents. Specifically, its structural motif has been explored in the context of inhibiting enzymes that are implicated in inflammatory and neurodegenerative diseases. Preliminary studies suggest that derivatives of this compound may exhibit significant pharmacological activity by interacting with specific binding sites on target proteins.

The synthesis of tert-butyl N-{4-2-(aminooxy)propan-2-ylphenyl}carbamate involves a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has further enhanced the efficiency and yield of the process. These advancements have not only improved the accessibility of the compound but also opened up new avenues for its application in drug discovery.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of both a protective group and a reactive hydroxylamine moiety allows for diverse functionalization strategies. For instance, researchers have explored modifying the tert-butyl group to introduce additional pharmacophores or linking it to other biomolecules through click chemistry approaches. Similarly, the hydroxylamine linkage can be further functionalized to create novel bioconjugates with enhanced therapeutic properties.

The pharmaceutical industry has been particularly interested in carbamates due to their broad spectrum of biological activities. Studies have shown that carbamates can serve as potent inhibitors of enzymes such as kinases and phosphodiesterases, which are crucial targets in oncology and immunology research. The tert-butyl N-{4-2-(aminooxy)propan-2-ylphenyl}carbamate is no exception and has been investigated for its ability to modulate these enzymes effectively. Its structural design allows it to bind tightly to target proteins, potentially leading to high-affinity drug candidates.

Moreover, the compound's stability under various physiological conditions makes it an attractive candidate for formulation into oral or injectable drugs. Unlike some other carbamates that may degrade rapidly in biological systems, this derivative has demonstrated remarkable resilience, ensuring prolonged activity at target sites. This stability is attributed to the robust nature of both the tert-butyl group and the hydroxylamine linkage, which resist hydrolysis under normal metabolic conditions.

In conclusion, tert-butyl N-{4-2-(aminooxy)propan-2-ylphenyl}carbamate (CAS No. 2229082-88-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable asset for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this compound, it is likely that we will see further refinements in its synthesis and expanded use in medicinal chemistry programs worldwide.